N-benzyl-2-(2-methoxyphenyl)-5-methylpyrazolo[1,5-a]pyrimidin-7-amine

• IUPAC Name: N-benzyl-2-(2-methoxyphenyl)-5-methylpyrazolo[1,5-a]pyrimidin-7-amine
• InChI: InChI=1S/C21H20N4O/c1-15-12-20(22-14-16-8-4-3-5-9-16)25-21(23-15)13-18(24-25)17-10-6-7-11-19(17)26-2/h3-13,22H,14H2,1-2H3
• InChI Key: QLZCDNNHMUOWCT-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=CC(=NN2C(=C1)NCC3=CC=CC=C3)C4=CC=CC=C4OC
• Molecular Formula: C21H20N4O
• Molecular Weight: 344.4 g/mol

Description

Pyrimidine derivatives are a class of compounds that have a pyrimidine nucleus in their structure. Pyrimidine is a heterocyclic aromatic organic compound similar to benzene and pyridine, containing two nitrogen atoms at positions 1 and 3 of the six-member ring.

Synthesis Analysis

The synthesis of pyrimidine derivatives often involves the reaction of amines with carbonyl compounds. For example, a method for the synthesis of pyrimido[1,2-a]benzimidazole derivatives was demonstrated using N,N’-dichlorobis(2,4,6-trichlorophenyl)urea (CC-2), aromatic aldehydes, and keto esters.

Molecular Structure Analysis

The molecular structure of pyrimidine derivatives can vary greatly depending on the substituents attached to the pyrimidine ring. The nitrogen atoms at positions 1 and 3 can form bonds with various functional groups, leading to a wide range of possible structures.

Chemical Reactions Analysis

In general, pyrimidine derivatives can undergo various chemical reactions, including substitution, addition, and elimination reactions. The specific reactions depend on the substituents attached to the pyrimidine ring.

Physical And Chemical Properties Analysis

The physical and chemical properties of pyrimidine derivatives depend on their specific structure. These properties can include solubility, melting point, boiling point, and reactivity.

Mechanism of Action

Target of Action

Similar 2-aminopyrimidine derivatives have been tested for their in vitro activities against trypanosoma brucei rhodesiense and plasmodium falciparum nf54 , which are causative organisms of sleeping sickness and malaria, respectively.

Result of Action

Some 2-aminopyrimidine derivatives have shown good antitrypanosomal activity and excellent antiplasmodial activity .

Safety and Hazards

The safety and hazards associated with pyrimidine derivatives depend on their specific structure. Some pyrimidine derivatives are used as drugs and have been approved for therapeutic use, while others may be toxic or hazardous.

Future Directions

Research on pyrimidine derivatives is ongoing, with many studies focusing on the synthesis of new derivatives and the exploration of their biological activity. These compounds have shown promise in various areas, including as potential therapeutic agents.